Cas no 1429901-01-8 (4-{4-(Methoxycarbonyl)-5-methyl-1,3-thiazol-2-ylamino}-4-oxobutanoic acid)

• Product Name: 4-{4-(Methoxycarbonyl)-5-methyl-1,3-thiazol-2-ylamino}-4-oxobutanoic acid
• CAS No: 1429901-01-8
• MF: C₁₀H₁₂N₂O₅S
• MW: 272.277681350708
• MDL: MFCD24038546
• CID: 4699950
• Update Time: 2025-11-01

4-{4-(Methoxycarbonyl)-5-methyl-1,3-thiazol-2-ylamino}-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{[4-(methoxycarbonyl)-5-methyl-1,3-thiazol-2-yl]amino}-4-oxobutanoic acid
• 4-([4-(Methoxycarbonyl)-5-methyl-1,3-thiazol-2-yl]amino)-4-oxobutanoic acid
• 4-((4-(methoxycarbonyl)-5-methylthiazol-2-yl)amino)-4-oxobutanoic acid
• STL312310
• BBL033370
• STL373273
• 4-thiazolecarboxylic acid, 2-[(3-carboxy-1-oxopropyl)amino]-5-methyl-, 4-methyl ester
• 4-{[(2E)-4-(methoxycarbonyl)-5-methyl-1,3-thiazol-2(3
• 4-{4-(Methoxycarbonyl)-5-methyl-1,3-thiazol-2-ylamino}-4-oxobutanoic acid

• MDL： MFCD24038546
• Inchi： 1S/C10H12N2O5S/c1-5-8(9(16)17-2)12-10(18-5)11-6(13)3-4-7(14)15/h3-4H2,1-2H3,(H,14,15)(H,11,12,13)
• InChI Key： MTDORGZENBBPSR-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C(=O)OC)N=C1NC(CCC(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 349
• Topological Polar Surface Area: 134

Additional information on 4-{4-(Methoxycarbonyl)-5-methyl-1,3-thiazol-2-ylamino}-4-oxobutanoic acid

Comprehensive Overview of 4-{4-(Methoxycarbonyl)-5-methyl-1,3-thiazol-2-ylamino}-4-oxobutanoic acid (CAS No. 1429901-01-8)

4-{4-(Methoxycarbonyl)-5-methyl-1,3-thiazol-2-ylamino}-4-oxobutanoic acid (CAS No. 1429901-01-8) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique thiazole and oxobutanoic acid moieties, exhibits potential applications in drug development, particularly in targeting enzymatic pathways and modulating biological activity. Its molecular structure combines a methoxycarbonyl group with a methyl-substituted thiazole, making it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for thiazole derivatives has surged due to their broad-spectrum biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. Researchers are particularly interested in 4-{4-(Methoxycarbonyl)-5-methyl-1,3-thiazol-2-ylamino}-4-oxobutanoic acid for its potential role in designing novel small-molecule inhibitors. These inhibitors are critical in addressing unmet medical needs, such as resistant infections and chronic diseases, which are among the top-searched topics in biomedical research and AI-driven drug discovery platforms.

The synthesis of CAS No. 1429901-01-8 involves multi-step organic reactions, often starting with the condensation of 5-methyl-1,3-thiazole-2-amine with diethyl oxalate, followed by hydrolysis and coupling with succinic anhydride. This process highlights the compound's relevance in green chemistry and sustainable synthesis, topics frequently explored by environmental-conscious researchers and industries. Optimizing such synthetic routes aligns with the global push for eco-friendly pharmaceutical production, a trending subject in scientific forums and SEO-driven content.

From a pharmacological perspective, the 4-oxobutanoic acid segment in this compound is noteworthy. It mimics endogenous metabolites, enabling interactions with metabolic enzymes like succinate dehydrogenase. This mechanism is under investigation for treating metabolic disorders, a hot topic in precision medicine. Additionally, the methoxycarbonyl group enhances the compound's bioavailability, a key factor in drug formulation discussions prevalent in pharma SEO queries.

Analytical characterization of 4-{4-(Methoxycarbonyl)-5-methyl-1,3-thiazol-2-ylamino}-4-oxobutanoic acid typically employs techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and structural integrity, critical for regulatory compliance in API manufacturing. The compound's stability under various pH conditions is also a focal point, as it impacts drug delivery systems—a frequently searched term in biotechnology circles.

In conclusion, CAS No. 1429901-01-8 represents a promising scaffold in modern drug design, bridging gaps between chemical synthesis and therapeutic innovation. Its relevance to trending topics like AI-aided molecular modeling and sustainable pharma ensures its prominence in both academic and industrial discourse. Future research may explore its derivatives for niche applications, further solidifying its position in the life sciences landscape.